Cas no 243669-96-7 (Piperidine,1,2-diacetyl- (9CI))

Piperidine,1,2-diacetyl- (9CI) is a chemically modified piperidine derivative featuring acetyl groups at the 1 and 2 positions. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The diacetyl substitution enhances its reactivity, making it suitable for further functionalization or as a precursor in heterocyclic chemistry. Its structural properties may facilitate applications in the development of bioactive molecules or specialized ligands. The compound's stability under standard conditions and well-defined reactivity profile contribute to its utility in controlled synthetic processes. Proper handling and storage are recommended due to its potential sensitivity.

Piperidine,1,2-diacetyl- (9CI) structure

243669-96-7 structure

Product name:Piperidine,1,2-diacetyl- (9CI)

CAS No:243669-96-7

MF:C₉H₁₅NO₂

MW:169.2209

CID:245759

PubChem ID:15880999

Piperidine,1,2-diacetyl- (9CI) Chemical and Physical Properties

Names and Identifiers

- Piperidine,1,2-diacetyl- (9CI)
- SB42173
- 1,1'-(Piperidine-1,2-diyl)diethanone
- 243669-96-7
- SCHEMBL12719562
- Inchi： InChI=1S/C9H15NO2/c1-7(11)9-5-3-4-6-10(9)8(2)12/h9H,3-6H2,1-2H3
- InChI Key： MJKOCEMEUNEYCS-UHFFFAOYSA-N
- SMILES： C(N1CCCCC1C(=O)C)(=O)C

Computed Properties

Exact Mass: 169.110278721g/mol
Monoisotopic Mass: 169.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 37.4Å²

Piperidine,1,2-diacetyl- (9CI) Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM515539-1g	1,1'-(Piperidine-1,2-diyl)diethanone	243669-96-7	97%	1g	$593	2022-09-01

Piperidine,1,2-diacetyl- (9CI) Related Literature

1. C8N12O10: a promising energetic compound with excellent detonation performance and desirable sensitivity†

Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
2. Book reviews

Analyst, 1963,88, 149-151
3. Brush-like polymers: design, synthesis and applications

Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
4. BPTI folding revisited: switching a disulfide into methylene thioacetal reveals a previously hidden path†

Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
5. Calibration in atomic absorption spectrometry

Analyst, 1987,112, 1541-1546

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on Piperidine,1,2-diacetyl- (9CI)

Recent Advances in the Study of Piperidine,1,2-diacetyl- (9CI) (CAS: 243669-96-7): A Comprehensive Research Brief

Piperidine,1,2-diacetyl- (9CI), with the CAS number 243669-96-7, is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique acetylated piperidine structure, has been the subject of recent studies exploring its potential applications in drug discovery and development. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of Piperidine,1,2-diacetyl- (9CI). A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for this compound, emphasizing its scalability and purity. The study reported a yield of over 85% using a novel catalytic system, which could facilitate its broader use in pharmaceutical research. Furthermore, the compound's stability under physiological conditions was confirmed, making it a promising candidate for further biological evaluation.

In terms of biological activity, Piperidine,1,2-diacetyl- (9CI) has demonstrated intriguing properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters investigated its interaction with central nervous system (CNS) targets. The compound exhibited moderate affinity for sigma-1 and sigma-2 receptors, suggesting potential applications in neuropharmacology. Additionally, preliminary in vitro assays indicated its ability to modulate inflammatory pathways, though further mechanistic studies are required to elucidate its exact mode of action.

The therapeutic potential of Piperidine,1,2-diacetyl- (9CI) is also being explored in the context of oncology. A 2024 study in European Journal of Medicinal Chemistry reported its cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's ability to induce apoptosis via mitochondrial pathways was highlighted, though researchers noted the need for structural optimization to improve selectivity and reduce off-target effects.

Despite these promising findings, challenges remain in the development of Piperidine,1,2-diacetyl- (9CI) as a therapeutic agent. Pharmacokinetic studies have revealed limited oral bioavailability, prompting investigations into prodrug strategies or formulation improvements. Moreover, the compound's safety profile requires thorough evaluation, as initial toxicity screenings have shown dose-dependent hepatotoxicity in animal models.

In conclusion, Piperidine,1,2-diacetyl- (9CI) (CAS: 243669-96-7) represents a chemically interesting and biologically active scaffold with multiple potential applications in medicinal chemistry. While current research underscores its promise, further studies are needed to fully exploit its therapeutic potential and address existing limitations. The compound's unique structure and diverse biological activities make it a valuable subject for ongoing research in the chemical biology and pharmaceutical sciences.